Cas no 102254-08-0 (2-Propenamide, 2-methyl-N-[(phenylamino)carbonyl]-)

• Product name: 2-Propenamide, 2-methyl-N-[(phenylamino)carbonyl]-
• CAS No: 102254-08-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1132587
• PubChem ID: 231918

2-Propenamide, 2-methyl-N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-methyl-N-[(phenylamino)carbonyl]-
• 2-methyl-N-(phenylcarbamoyl)prop-2-enamide
• NSC28781
• NSC-28781
• DTXSID20282922
• SCHEMBL5144195
• InChI=1/C11H12N2O2/c1-8(2)10(14)13-11(15)12-9-6-4-3-5-7-9/h3-7H,1H2,2H3,(H2,12,13,14,15
• N-methacryloyl-N'-phenyl urea
• N-(anilinocarbonyl)-2-methylacrylamide
• N-(Phenylcarbamoyl)methacrylamide
• 102254-08-0
• DGSOXRDOLNKJMR-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H12N2O2/c1-8(2)10(14)13-11(15)12-9-6-4-3-5-7-9/h3-7H,1H2,2H3,(H2,12,13,14,15)
• InChI Key： DGSOXRDOLNKJMR-UHFFFAOYSA-N
• SMILES： CC(=C)C(=O)NC(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2